Cas no 1603548-06-6 (3-(cyclopropylmethyl)piperidin-4-ol)

• Product Name: 3-(cyclopropylmethyl)piperidin-4-ol
• CAS No: 1603548-06-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5580183
• PubChem ID: 112704237
• Update Time: 2025-06-09

3-(cyclopropylmethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 3-(cyclopropylmethyl)-
• 3-(Cyclopropylmethyl)piperidin-4-ol
• 3-(cyclopropylmethyl)piperidin-4-ol

• Inchi： 1S/C9H17NO/c11-9-3-4-10-6-8(9)5-7-1-2-7/h7-11H,1-6H2
• InChI Key： YCMSOAOTIRJCDI-UHFFFAOYSA-N
• SMILES： N1CCC(O)C(CC2CC2)C1

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 261.5±15.0 °C(Predicted)
• pka: 14.94±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(cyclopropylmethyl)piperidin-4-ol

Comprehensive Analysis of 3-(cyclopropylmethyl)piperidin-4-ol (CAS No. 1603548-06-6): Properties, Applications, and Research Insights

3-(cyclopropylmethyl)piperidin-4-ol (CAS No. 1603548-06-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine-alcohol hybrid combines a piperidine core with a cyclopropylmethyl substituent, creating a versatile scaffold for drug discovery. Recent studies highlight its potential as a key intermediate in synthesizing central nervous system (CNS) targeting molecules, with particular interest in its conformational rigidity and hydrogen-bonding capabilities.

The compound's molecular formula C9H17NO and molecular weight 155.24 g/mol make it an attractive building block for medicinal chemistry. Researchers are exploring its role in developing selective receptor modulators, especially given the current industry focus on precision medicine and personalized therapeutics. Its balanced lipophilicity (predicted LogP ~1.2) and polar surface area (~32 Ų) suggest favorable blood-brain barrier permeability – a hot topic in neuropharmacology research.

In synthetic chemistry, 3-(cyclopropylmethyl)piperidin-4-ol serves as a valuable chiral precursor. The cyclopropyl group introduces significant steric constraints that influence molecular recognition, while the piperidin-4-ol moiety provides multiple sites for functionalization. This dual functionality explains its growing popularity in fragment-based drug design (FBDD), particularly for GPCR-targeted compounds – currently one of the most searched topics in drug discovery forums.

Analytical characterization of CAS 1603548-06-6 typically involves NMR spectroscopy (showing distinctive signals at δ 2.7-3.1 ppm for piperidine protons and δ 0.1-0.5 ppm for cyclopropyl groups) and mass spectrometry. The compound's crystalline properties have made it subject to X-ray diffraction studies, revealing interesting hydrogen-bonding networks – a feature increasingly important in crystal engineering and pharmaceutical solid-state chemistry.

Current research trends indicate growing applications of 3-(cyclopropylmethyl)piperidin-4-ol in developing next-generation cognitive enhancers and neuroprotective agents. Its structural similarity to various natural alkaloids makes it particularly interesting for natural product-inspired synthesis – a field experiencing renewed interest due to advances in AI-assisted molecular design. The compound's metabolic stability and toxicity profile are also under investigation, aligning with the pharmaceutical industry's emphasis on ADMET optimization.

From a commercial perspective, CAS 1603548-06-6 has seen rising demand in the contract research organization (CRO) market. Suppliers frequently highlight its use in high-throughput screening libraries and medicinal chemistry toolkits. The compound's scalable synthesis (typically involving reductive amination of N-protected 4-piperidone followed by cyclopropane introduction) makes it cost-effective for industrial applications – a crucial factor in today's cost-conscious drug development environment.

Emerging applications include its use in metal-organic frameworks (MOFs) as a functional linker and in asymmetric catalysis as a chiral auxiliary. These diverse applications reflect the compound's structural versatility, answering frequent search queries about multi-purpose chemical building blocks. Recent patent analyses show a steady increase in filings mentioning this scaffold, particularly in neurological disorder treatments and pain management therapeutics.

Quality control protocols for 3-(cyclopropylmethyl)piperidin-4-ol typically specify ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metal content. Storage recommendations emphasize protection from moisture and oxidation at controlled temperatures – practical information highly sought after in laboratory management discussions. The compound's stability under various pH conditions is another active research area, particularly for formulation scientists.

Future research directions may explore the compound's potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs) – two rapidly growing fields in chemical biology. Its balanced physicochemical properties position it well for these applications, addressing common search trends about emerging drug modalities. Computational studies predict interesting binding affinities for various biological targets, making it a candidate for virtual screening campaigns.

In conclusion, 3-(cyclopropylmethyl)piperidin-4-ol (CAS 1603548-06-6) represents a compelling case study in structure-activity relationship optimization. Its unique combination of rigidity and functionality continues to inspire innovations across multiple chemistry disciplines, from pharmaceutical development to materials science. As research tools become more sophisticated, this compound will likely maintain its relevance in addressing contemporary challenges in molecular design and therapeutic discovery.